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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity
Phosmet-d6, a deuterated internal standard crucial for the accurate quantification of the
organophosphate insecticide Phosmet. This document outlines key specifications from various
suppliers, a representative analytical protocol for its use in mass spectrometry, and a visual
workflow to guide researchers in its application.

Introduction to Phosmet-d6

Phosmet-d6 is the isotopically labeled analog of Phosmet, an organophosphate insecticide
and acaricide.[1] It is primarily utilized as an internal standard in analytical methodologies,
particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS/MS), for the quantification of Phosmet in various matrices.[1] The use of
a deuterated internal standard is a well-established technique to improve the accuracy and
precision of quantitative analysis by correcting for analyte loss during sample preparation and
variations in instrument response.[2]

Commercial Supplier and Product Specifications

A number of reputable suppliers offer high-purity Phosmet-d6 in various formulations to suit
diverse research needs. The following tables summarize the available quantitative data from
prominent commercial sources.
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| -d6 Physical and Chemical :

Property

Value

Chemical Name

S-((1,3-dioxoisoindolin-

2-yl)methyl) O,0-

bis(methyl-d3) phosphorodithioate[1]

Synonyms Phthalophos-d6, Phosmet (dimethyl-d6)[1]
CAS Number 2083623-41-8

Molecular Formula C11HeDsNO4PS:2

Molecular Weight 323.36 g/mol

: ial luct Specificati

Supplier

Product
Name/Number

Purity Specification

Formulation

Cayman Chemical

Phosmet-d6 (Item No.
39569)

>99% deuterated
forms (di-de)

Solid

Sigma-Aldrich

Phosmet-(dimethyl-
d6) PESTANAL®

Analytical Standard

Not specified in

search results

Phosmet-d6

99 atom % D, min

LGC Standards (dimethyl-d6) (CDN-D- ) ) Neat
98% Chemical Purity
8065)
Phosmet D6 (DRE-
LGC Standards >95% (HPLC) Neat
C16120100)
Cambridge Isotope Phosmet (dimethyl-De, ] ) 100 pg/mL in
] 98% Chemical Purity o
Laboratories, Inc. 98%) (DLM-4667-1.2) Acetonitrile

HPC Standards D6-Phosmet (675202)  High-Purity 10 mg Neat Solid
D6-Phosmet solution ) ) )

HPC Standards High-Purity 100 pg/ml in Acetone
(675203)
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Experimental Protocol: Quantification of Phosmet
using Phosmet-d6 Internal Standard by LC-MS/MS

The following is a representative protocol for the analysis of Phosmet in a given matrix (e.g.,
agricultural products, environmental samples) using Phosmet-d6 as an internal standard. This
protocol is based on established methodologies for pesticide residue analysis.

1. Reagents and Materials

e Phosmet analytical standard

» Phosmet-d6 internal standard
o Acetonitrile (LC-MS grade)

¢ Methanol (LC-MS grade)

o Water (LC-MS grade)

» Formic acid

 QUEChERS extraction salts and cleanup tubes (or equivalent solid-phase extraction
cartridges)

» Appropriate sample matrix
2. Standard Preparation

o Stock Solutions: Prepare individual stock solutions of Phosmet and Phosmet-d6 in
acetonitrile at a concentration of 1 mg/mL.

o Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
Phosmet stock solution with acetonitrile to achieve a desired concentration range (e.g., 1, 5,
10, 50, 100 ng/mL).

¢ Internal Standard Spiking Solution: Prepare a working solution of Phosmet-d6 in acetonitrile
at a fixed concentration (e.g., 50 ng/mL).
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. Sample Preparation (QUEChERS Method)
Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile.

Add a specific volume of the Phosmet-d6 internal standard spiking solution to all samples,
calibration standards, and quality controls.

Add QUECHhERS extraction salts, vortex thoroughly, and centrifuge.

Take an aliquot of the supernatant and subject it to dispersive solid-phase extraction (d-SPE)
cleanup.

Centrifuge and filter the final extract before LC-MS/MS analysis.
. LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um)

Mobile Phase A: Water with 0.1% formic acid

[e]

Mobile Phase B: Acetonitrile with 0.1% formic acid

o

[¢]

Gradient: A suitable gradient to separate Phosmet from matrix interferences.

[¢]

Flow Rate: 0.3 mL/min

o Injection Volume: 5 pL

Mass Spectrometry (MS/MS) Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+)
o Detection Mode: Multiple Reaction Monitoring (MRM)

o MRM Transitions:
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» Phosmet: Monitor at least two specific precursor-product ion transitions.

» Phosmet-d6: Monitor the corresponding precursor-product ion transitions, accounting
for the mass shift due to deuterium labeling.

5. Data Analysis

o Construct a calibration curve by plotting the ratio of the peak area of Phosmet to the peak
area of Phosmet-d6 against the concentration of the Phosmet calibration standards.

o Quantify the concentration of Phosmet in the samples by using the response ratio from the

sample and interpolating from the calibration curve.

Visualized Workflow and Pathways

The following diagrams illustrate the general workflow for using Phosmet-d6 as an internal
standard in a quantitative analytical method.
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Spike with Extraction Cleanup MS/MS Detection ‘ Quantification
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Caption: Workflow for Phosmet analysis using Phosmet-d6 internal standard.
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Caption: Logical relationship for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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